Cas no 108284-66-8 (1,2,5-Oxadiazole-3-carboxylicacid, 4-(difluoroamino)-)

1,2,5-Oxadiazole-3-carboxylicacid, 4-(difluoroamino)- structure
108284-66-8 structure
Product Name:1,2,5-Oxadiazole-3-carboxylicacid, 4-(difluoroamino)-
CAS No:108284-66-8
MF:C3HF2N3O3
MW:165.055146932602
CID:127882
PubChem ID:13636336
Update Time:2025-04-18

1,2,5-Oxadiazole-3-carboxylicacid, 4-(difluoroamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Oxadiazole-3-carboxylicacid, 4-(difluoroamino)-
    • Furazancarboxylicacid, (difluoroamino)-
    • 1,2,5-Oxadiazole-3-carboxylicacid,4-(difluoroamino)-(9CI)
    • 4-(difluoroamino)-1,2,5-oxadiazole-3-carboxylic acid
    • DTXSID00545567
    • 4-(Difluoroamino)-1,2,5-oxadiazole-3-carboxylicacid
    • 108284-66-8
    • Inchi: 1S/C3HF2N3O3/c4-8(5)2-1(3(9)10)6-11-7-2/h(H,9,10)
    • InChI Key: GIAFMHIVLWJYQR-UHFFFAOYSA-N
    • SMILES: FN(C1C(C(=O)O)=NON=1)F

Computed Properties

  • Exact Mass: 164.99863
  • Monoisotopic Mass: 164.99859723g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • PSA: 79.46
  • LogP: 0.34320
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